Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

TMI Connectivity Error: Troubleshooting Guide

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: TMI-1
Cat. No.: S545482

Problem Identification: The core issue involves MPI processes failing to establish connections between
nodes in a cluster, with errors indicating "Couldn't connect" and "tmi connect returns 11"
during MPI Init [1].

Diagnosis and Resolution follows a systematic workflow. The following diagram outlines the key steps,

from initial checks to implementing specific fixes for the most common causes:
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Based on the diagnostic steps, here are the detailed resolution protocols:

e Protocol 1: Resolve PSM Library Scaling Issues

o Objective: To fix connection timeouts in large-scale jobs by adjusting the PSM timeout
threshold.
o Procedure:
= |dentify if the error occurs consistently as you scale beyond 2 nodes [1].
= Increase the TMI PSM TIMEOUT environment variable. The default is 120 seconds; try a
higher value [1].
o Implementation:
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e Protocol 2: Correct TMI Configuration and Fabric Setup

o Objective: To ensure the correct TMI provider library is used and an alternative fabric is
configured.

o Background: The /etc/tmi. conf file defines available TMI providers. Using shm: tcp as a
fallback fabric uses IP over Ethernet or InfiniBand (IPolIB), bypassing the issue but often with
reduced performance [1].

o Procedure:

= Verify the path to the PSM provider library in /etc/tmi.conf is correct [1].
= To use IPolIB, set the fabric to shm: tcp and specify the InfiniBand network mask [1].
o Implementation:

Click to download full resolution via product page

Fabric Configuration Comparison

The table below summarizes the key environment variables for managing TMI connections and fabric

selection, based on troubleshooting guidance [1].

Variable Purpose & Effect Use Case

TMI_PSM_TIMEOUT Increases connection timeout threshold  Scaling jobs to many nodes; resolves

for PSM library. persistent "Couldn't connect" errors
[1].
I MPI_FABRICS Selects the communication fabric. Primary control for fabric selection;
shm: tmi for PSM, shm: tcp for IPoIB use shm: tcp to troubleshoot TMI
[1]. issues.
I MPI_DEBUG Controls debug output level (e.g., 5 for Diagnosing which fabric provider is
detailed provider info) [1]. being used at runtime.

Frequently Asked Questions

o Why does my job run with shm:tcp but not shm:tmi? This indicates a problem with the low-

level PSM library or its configuration. The shm:tcp fabric bypasses this by using IP over your
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network fabric (like IPoIB), which is more reliable but often slower, leading to performance issues [1].

e How can I verify that the correct fabric is being used during runtime? Set the environment
variable I MPI DEBUG=5. This instructs the MPI library to output debug information, including

which fabric provider has been selected [1].

e Our cluster uses QLogic InfiniBand adapters. Is there a specific TMI provider we should use?
Yes, for QLogic adapters, you should use the PSM provider. Ensure that the line for the psm provider
in your /etc/tmi.conf file points to the correct library path, typically
/opt/intel/impi/.../lib/libtmip psm.so [1].

Key Troubleshooting Takeaways

o Start Simple: Begin diagnostics with a small-scale job (e.g., 2 nodes, 8 processes) before scaling up

[1].

 Isolate the Issue: Testing with I MPI FABRICS=shm:tcp is a valuable step to isolate the problem
to the TMI/PSM layer.

e Check the Logs: The error messages and debug output are your primary source of clues; pay close
attention to nodes and LIDs mentioned in connection errors [1].

The solutions provided are based on expert recommendations from Intel's community forum [1]. For the
most current information, always refer to the official documentation for your specific version of the Intel

MPI Library.
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resolution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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